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Compound of Interest

Compound Name:
Methyl 2-oxo-1-

cycloheptanecarboxylate

Cat. No.: B1346456 Get Quote

A Comprehensive Technical Guide to Methyl 2-
oxo-1-cycloheptanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl 2-oxo-1-
cycloheptanecarboxylate, a versatile building block in organic synthesis. This document

covers its chemical identity, physicochemical properties, a detailed experimental protocol for its

synthesis via Dieckmann condensation, and its application in the Pechmann condensation for

the synthesis of coumarin derivatives.

Chemical Identity and Structure
Methyl 2-oxo-1-cycloheptanecarboxylate is a cyclic β-keto ester. Its structure consists of a

seven-membered cycloheptane ring with a ketone group at position 2 and a methyl carboxylate

group at position 1.

IUPAC Name: methyl 2-oxocycloheptane-1-carboxylate[1]

Molecular Formula: C₉H₁₄O₃[1]

Canonical SMILES: COC(=O)C1CCCCCC1=O[1]
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InChI Key: BLNHITXSJKCQGZ-UHFFFAOYSA-N[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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